Hexadecylphosphoethanolamine

• Molecular Formula: C18H40NO4P
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 2-aminoethyl hexadecyl hydrogen phosphate
• InChI: InChI=1S/C18H40NO4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-22-24(20,21)23-18-16-19/h2-19H2,1H3,(H,20,21)
• InChI Key: BQISFTKVULMCDX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCOP(=O)(O)OCCN

Description

Hexadecylphosphoethanolamine is a useful research compound. Its molecular formula is C18H40NO4P and its molecular weight is 365.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of hexadecyl alcohol (26.2 g; 108 mmol) in THF (100 mL) was added dropwise in 30 min to a solution of POCl3 (16.56 g; 108 mmol) and Et3N (12.35 g; 122 mmol) in THF (200 mL) at 0° C. After 5 min a solution of ethanolamine (7.2 g; 118 mmol) and Et3N (43.51 g; 430 mmol) in THF (60 mL) was added dropwise in 60 min. at 0° C. The reaction mixture was allowed to reach room temperature in 3 h; then it was heated at 40° C. and HCl 10% (100 mL) was added. After 2 h the mixture was cooled to room temperature and addition of H2O (200 mL) afforded a precipitate that was filtered, washed with H2O and dried under reduced pressure to give the desired product (33.4 g; 91 mmol). Yield 85%. K.F.: 0.53%. The 1H-NMR, 13C-NMR, MS and IR spectra were consistent with the structure.